Cas no 1355340-65-6 (3-Buten-1-ol, 2-(methylamino)-, (2S)-)

3-Buten-1-ol, 2-(methylamino)-, (2S)-, is a chiral compound with a distinct stereoisomeric structure. This compound offers unique advantages in synthetic chemistry, particularly in the preparation of chiral intermediates. Its (2S)-configuration ensures predictable reaction outcomes, facilitating the development of enantiomerically pure products. The presence of the methylamino group provides versatility for further functionalization, enhancing its utility in organic synthesis.

3-Buten-1-ol, 2-(methylamino)-, (2S)- structure

1355340-65-6 structure

Product Name:3-Buten-1-ol, 2-(methylamino)-, (2S)-

CAS No:1355340-65-6

MF:C₅H₁₁NO

MW:101.146941423416

CID:5581438

PubChem ID:130737394

Update Time:2025-10-17

3-Buten-1-ol, 2-(methylamino)-, (2S)- Chemical and Physical Properties

Names and Identifiers

- 3-Buten-1-ol, 2-(methylamino)-, (2S)-
- (2S)-2-(methylamino)but-3-en-1-ol
- EN300-7582887
- 1355340-65-6
- Inchi： 1S/C5H11NO/c1-3-5(4-7)6-2/h3,5-7H,1,4H2,2H3/t5-/m0/s1
- InChI Key： AMGFPPWDVKVTBB-YFKPBYRVSA-N
- SMILES： OC[C@H](C=C)NC

Computed Properties

Exact Mass: 101.084063974g/mol
Monoisotopic Mass: 101.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 3
Complexity: 54
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 32.3Å²

Experimental Properties

Density: 0.896±0.06 g/cm3(Predicted)
Boiling Point: 166.2±20.0 °C(Predicted)
pka: 14.54±0.10(Predicted)

3-Buten-1-ol, 2-(methylamino)-, (2S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7582887-0.05g	(2S)-2-(methylamino)but-3-en-1-ol	1355340-65-6	95.0%	0.05g	$524.0	2025-02-24
Enamine	EN300-7582887-0.1g	(2S)-2-(methylamino)but-3-en-1-ol	1355340-65-6	95.0%	0.1g	$684.0	2025-02-24
Enamine	EN300-7582887-0.25g	(2S)-2-(methylamino)but-3-en-1-ol	1355340-65-6	95.0%	0.25g	$977.0	2025-02-24
Enamine	EN300-7582887-0.5g	(2S)-2-(methylamino)but-3-en-1-ol	1355340-65-6	95.0%	0.5g	$1539.0	2025-02-24
Enamine	EN300-7582887-1.0g	(2S)-2-(methylamino)but-3-en-1-ol	1355340-65-6	95.0%	1.0g	$1971.0	2025-02-24
Enamine	EN300-7582887-2.5g	(2S)-2-(methylamino)but-3-en-1-ol	1355340-65-6	95.0%	2.5g	$3865.0	2025-02-24
Enamine	EN300-7582887-5.0g	(2S)-2-(methylamino)but-3-en-1-ol	1355340-65-6	95.0%	5.0g	$5719.0	2025-02-24
Enamine	EN300-7582887-10.0g	(2S)-2-(methylamino)but-3-en-1-ol	1355340-65-6	95.0%	10.0g	$8480.0	2025-02-24